Cas no 1805649-27-7 (2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride
• CAS No: 1805649-27-7
• MF: C₁₀H₈ClF₂NO₂S
• MW: 279.69082736969
• CID: 5011247
• Update Time: 2025-10-29

2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO2S/c1-2-6-4-9(17(11,15)16)7(5-14)3-8(6)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： JHVJVDCJYSQTBY-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C(F)F)=C(C=1)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride

Research Brief on 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1805649-27-7)

2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1805649-27-7) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl chloride and cyano functional groups, serves as a critical building block in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and agrochemicals.

The compound's unique structural features, such as the difluoromethyl and ethyl substituents, contribute to its reactivity and selectivity in chemical transformations. Researchers have leveraged these properties to design novel sulfonamide derivatives, which are known for their broad-spectrum biological activities. For instance, sulfonamides derived from this intermediate have shown promise as inhibitors of carbonic anhydrases, a class of enzymes implicated in diseases like glaucoma and cancer.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the synthesis and biological evaluation of sulfonamide-based inhibitors using 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride as a key precursor. The study highlighted the compound's efficiency in forming stable sulfonamide linkages with various amines, yielding derivatives with potent inhibitory activity against target enzymes. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structures of the synthesized compounds.

Another notable application of this intermediate is in the agrochemical industry, where it has been used to develop novel herbicides and fungicides. A 2023 report by the American Chemical Society detailed the synthesis of sulfonylurea herbicides using this compound, demonstrating its role in enhancing crop protection strategies. The report emphasized the compound's ability to introduce fluorinated moieties into agrochemicals, thereby improving their metabolic stability and environmental persistence.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, enabling more efficient and scalable synthesis routes. For example, a 2024 study in Organic Process Research & Development showcased a continuous-flow protocol that significantly reduced reaction times and improved yields compared to traditional batch methods.

In conclusion, 2-Cyano-4-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1805649-27-7) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural attributes and reactivity profile continue to inspire innovative applications, from drug discovery to sustainable agriculture. Future research is expected to further explore its potential, particularly in the context of targeted drug delivery and green chemistry initiatives.